Cas no 921142-30-5 (2-1-(furan-2-carbonyl)-3-(furan-2-yl)-4,5-dihydro-1H-pyrazol-5-yl-6-methoxyphenol)

• Product Name: 2-1-(furan-2-carbonyl)-3-(furan-2-yl)-4,5-dihydro-1H-pyrazol-5-yl-6-methoxyphenol
• CAS No: 921142-30-5
• MF: C₁₉H₁₆N₂O₅
• MW: 352.340744972229
• CID: 6252035
• PubChem ID: 16365204
• Update Time: 2025-10-31

2-1-(furan-2-carbonyl)-3-(furan-2-yl)-4,5-dihydro-1H-pyrazol-5-yl-6-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 2-1-(furan-2-carbonyl)-3-(furan-2-yl)-4,5-dihydro-1H-pyrazol-5-yl-6-methoxyphenol
• AKOS001311373
• 921142-30-5
• AKOS022091936
• Z220356408
• 2-[1-(furan-2-carbonyl)-3-(furan-2-yl)-4,5-dihydro-1H-pyrazol-5-yl]-6-methoxyphenol
• furan-2-yl-[5-(furan-2-yl)-3-(2-hydroxy-3-methoxyphenyl)-3,4-dihydropyrazol-2-yl]methanone
• F3258-0118
• furan-2-yl(3-(furan-2-yl)-5-(2-hydroxy-3-methoxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl)methanone

• Inchi： 1S/C19H16N2O5/c1-24-16-6-2-5-12(18(16)22)14-11-13(15-7-3-9-25-15)20-21(14)19(23)17-8-4-10-26-17/h2-10,14,22H,11H2,1H3
• InChI Key： IZAJMTXMIDUPHN-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C1CC(C2C=CC=C(C=2O)OC)N(C(C2=CC=CO2)=O)N=1

Computed Properties

• Exact Mass: 352.10592162g/mol
• Monoisotopic Mass: 352.10592162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 554
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 88.4Ų

Additional information on 2-1-(furan-2-carbonyl)-3-(furan-2-yl)-4,5-dihydro-1H-pyrazol-5-yl-6-methoxyphenol

Recent Advances in the Study of 2-1-(furan-2-carbonyl)-3-(furan-2-yl)-4,5-dihydro-1H-pyrazol-5-yl-6-methoxyphenol (CAS: 921142-30-5)

The compound 2-1-(furan-2-carbonyl)-3-(furan-2-yl)-4,5-dihydro-1H-pyrazol-5-yl-6-methoxyphenol (CAS: 921142-30-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential mechanisms of action.

Recent studies have highlighted the synthetic pathways for 921142-30-5, emphasizing its efficient production through multi-step organic reactions involving furan derivatives and pyrazoline intermediates. The compound's structural complexity, characterized by the presence of furan rings and a dihydropyrazole core, has been shown to contribute to its diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.

In vitro and in vivo studies have demonstrated that 921142-30-5 exhibits promising activity against various cancer cell lines, particularly those associated with breast and colon cancers. Mechanistic investigations suggest that the compound may exert its effects through the modulation of key signaling pathways, such as the PI3K/AKT and MAPK cascades, although further research is needed to elucidate its precise molecular targets.

Additionally, recent work has explored the potential of 921142-30-5 as an antimicrobial agent. Preliminary data indicate that the compound displays significant activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA), highlighting its potential as a novel antibiotic candidate. The furan and pyrazoline moieties are believed to play a critical role in its antimicrobial efficacy.

Despite these promising findings, challenges remain in the development of 921142-30-5 as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further preclinical studies. Recent efforts have focused on structural optimization to enhance the compound's pharmacokinetic properties while maintaining its biological activity.

In conclusion, 2-1-(furan-2-carbonyl)-3-(furan-2-yl)-4,5-dihydro-1H-pyrazol-5-yl-6-methoxyphenol represents a promising scaffold for the development of new therapeutic agents. Ongoing research aims to fully characterize its biological activities and optimize its properties for potential clinical applications. The compound's unique structure and multifaceted bioactivity make it a valuable subject for future investigations in chemical biology and drug discovery.